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Compound of Interest

Compound Name: hodgkinsine B

Cat. No.: B1251297 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of potent compounds like Hodgkinsine B is paramount. This document provides

essential safety and logistical information, including operational and disposal plans, to facilitate

the responsible management of this research chemical.

Hodgkinsine B is a complex indole alkaloid with potential biological activity.[1] As with any

research chemical, proper disposal is not merely a regulatory requirement but a critical

component of laboratory safety and environmental responsibility. The following procedures are

based on general best practices for the disposal of potent, non-volatile, solid chemical waste in

a laboratory setting. It is imperative to consult the specific Safety Data Sheet (SDS) provided by

the supplier and your institution's environmental health and safety (EHS) guidelines before

handling or disposing of this compound.

Chemical and Physical Properties of Hodgkinsine B
A summary of the key chemical and physical properties of Hodgkinsine B relevant to its

handling and disposal is provided in the table below.
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Property Value Source

Chemical Formula C₃₃H₃₈N₆
MedchemExpress, Cayman

Chemical

Molecular Weight 518.7 g/mol
MedchemExpress, Cayman

Chemical

Appearance Solid Cayman Chemical

CAS Number 586955-76-2
MedchemExpress, Cayman

Chemical

Storage -20°C MedchemExpress

Purity ≥98% Invivochem

Step-by-Step Disposal Protocol for Hodgkinsine B
This protocol outlines the recommended steps for the disposal of small quantities of

Hodgkinsine B typically used in a research laboratory setting.

1. Personal Protective Equipment (PPE): Before beginning any disposal procedure, ensure you

are wearing appropriate PPE. This includes:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat.

2. Waste Identification and Segregation:

All solid waste contaminated with Hodgkinsine B, including unused compound,

contaminated vials, weighing paper, and disposable labware, should be considered chemical

waste.

Do not mix Hodgkinsine B waste with other waste streams unless explicitly permitted by

your institution's EHS guidelines.
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3. Inactivation (if required and feasible):

For many potent compounds, chemical inactivation before disposal is a recommended

practice to reduce hazardous properties. However, specific inactivation procedures for

Hodgkinsine B are not readily available in the public domain.

Consult your institution's EHS department for guidance on the potential for chemical

inactivation. Do not attempt any chemical reaction for inactivation without a validated and

approved protocol.

4. Packaging for Disposal:

Place all solid Hodgkinsine B waste into a designated, leak-proof, and clearly labeled

hazardous waste container.

The container should be made of a material compatible with the waste. A high-density

polyethylene (HDPE) container is generally suitable for solid chemical waste.

The label on the waste container should clearly state "Hazardous Waste" and list the

chemical name ("Hodgkinsine B") and any other components of the waste.

5. Storage of Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

waste accumulation area.

The storage area should be away from incompatible materials.

6. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

Never dispose of Hodgkinsine B down the drain or in the regular trash.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Hodgkinsine B.
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Hodgkinsine B Disposal Workflow

Start: Hodgkinsine B Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Assess Waste Type
(Solid, Liquid, Contaminated Materials)

Segregate Hodgkinsine B Waste
from other waste streams

Package in Labeled, Leak-Proof
Hazardous Waste Container

Store in Designated Secure
Waste Accumulation Area

Arrange for Professional Disposal
via EHS or Licensed Contractor

End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Hodgkinsine B.
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This guidance is intended to supplement, not replace, the specific Safety Data Sheet for

Hodgkinsine B and your institution's established safety protocols. Always prioritize safety and

environmental responsibility in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

